Cas no 1805370-20-0 (4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805370-20-0
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4874191
• Update Time: 2025-06-08

4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-2-1-3(8(12,13)14)15-5(7(16)17)4(2)6(10)11/h1,6H,(H,16,17)
• InChI Key： MPULPBAHOBFJFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805370-20-0)

4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805370-20-0) is a highly specialized fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique halogen-substituted pyridine structure, has garnered attention due to its potential as a key intermediate in the synthesis of advanced crop protection agents and bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable building block in modern precision chemistry.

In recent years, the demand for fluorinated heterocycles like 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid has surged, driven by the growing need for sustainable agriculture solutions and green chemistry innovations. Researchers frequently explore its reactivity in cross-coupling reactions and carboxylic acid derivatization, addressing common queries such as "How to optimize the synthesis of fluorinated pyridine intermediates?" or "What are the applications of trifluoromethyl-substituted pyridines in drug discovery?" These topics align with industry trends toward efficient synthetic methodologies and environmentally friendly processes.

The compound's structural features—particularly the chloro and difluoromethyl groups at positions 4 and 3, respectively—enable selective functionalization, a property highly sought after in medicinal chemistry. Its carboxylic acid moiety further allows for conjugation with other pharmacophores, answering frequent search queries like "How to modify pyridine-2-carboxylic acid derivatives for enhanced bioactivity?" This versatility positions it as a critical component in designing next-generation small molecules targeting enzymes or receptors with high specificity.

From an industrial perspective, CAS No. 1805370-20-0 is often discussed in contexts such as "scale-up challenges for multifluorinated pyridines" or "regulatory considerations for halogenated intermediates." Its synthesis typically involves palladium-catalyzed reactions or nucleophilic aromatic substitutions, reflecting the broader shift toward catalytic efficiency in chemical manufacturing. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with stringent purity standards demanded by end-users.

Environmental and safety profiles of 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid are also frequently researched, with studies focusing on its biodegradability and ecotoxicological impact. These aspects resonate with global initiatives like the UN Sustainable Development Goals, particularly in reducing hazardous chemical footprints. As such, the compound exemplifies the balance between performance and sustainability—a recurring theme in contemporary chemical innovation.

In summary, 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805370-20-0) represents a convergence of cutting-edge synthetic chemistry and applied science. Its role in developing high-value specialty chemicals underscores its importance across multiple disciplines, from agrochemicals to pharmaceuticals. By addressing both technical and ecological considerations, this compound continues to inspire advancements in molecular design and industrial applications.